Cas no 1286728-09-3 (N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine)

• Product Name: N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine
• CAS No: 1286728-09-3
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 6016693
• PubChem ID: 52904021
• Update Time: 2025-05-20

N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine
• N-(furan-2-ylmethyl)-4-methyl-1,3-benzothiazol-2-amine
• N-[(furan-2-yl)methyl]-4-methyl-1,3-benzothiazol-2-amine
• 1286728-09-3
• AKOS017697953
• N-(furan-2-ylmethyl)-4-methylbenzo[d]thiazol-2-amine
• F2145-0482

• Inchi： 1S/C13H12N2OS/c1-9-4-2-6-11-12(9)15-13(17-11)14-8-10-5-3-7-16-10/h2-7H,8H2,1H3,(H,14,15)
• InChI Key： XNEKHHKGSMSBQX-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C)=C2N=C1NCC1=CC=CO1

Computed Properties

• Exact Mass: 244.06703418g/mol
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine

Introduction to N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine (CAS No: 1286728-09-3)

N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine, identified by its CAS number 1286728-09-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a fused benzothiazole ring system connected to a furan moiety, which suggests a rich interplay of electronic and steric effects that could modulate its interactions with biological targets.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various therapeutic areas such as antiviral, antibacterial, and anticancer applications. The presence of the furan substituent at the 2-position of the benzothiazole ring introduces additional functional diversity, enabling unique chemical reactivity and biological properties. This structural feature has been explored in recent studies for its ability to enhance binding affinity and selectivity towards specific enzymes and receptors.

In recent years, there has been a growing interest in developing novel derivatives of benzothiazole and furan-based compounds due to their demonstrated efficacy in preclinical models. Research has shown that modifications at the 2-amino position, such as the introduction of alkyl or aryl groups, can significantly alter the pharmacokinetic and pharmacodynamic profiles of these molecules. N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine represents an advanced derivative that incorporates both alkyl and aryl substituents, making it a promising candidate for further investigation.

The synthesis of N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps typically include condensation reactions to form the benzothiazole ring, followed by functional group transformations to introduce the furan substituent and the methylamino group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity, ensuring that the final product is suitable for downstream applications.

The biological activity of N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine has been preliminarily evaluated in several in vitro assays. Initial studies have indicated potential inhibitory effects on enzymes involved in inflammatory pathways, suggesting its utility as an anti-inflammatory agent. Additionally, the compound has shown promise in interacting with bacterial enzymes responsible for DNA replication and transcription, which could make it a valuable asset in the development of novel antibiotics.

One of the most intriguing aspects of this compound is its ability to cross the blood-brain barrier (BBB), a critical property for central nervous system (CNS) drug discovery. The structural features of N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazol-2-amine, particularly the presence of lipophilic groups like the furan moiety and methylamino group, facilitate its penetration through this barrier. This characteristic opens up possibilities for developing treatments targeting neurological disorders that are currently limited by poor BBB penetration.

The pharmacokinetic profile of N-(furan-2-yl)methyl-4-methyl-1,3-benzothiazolol)-2-amino has also been studied using computational modeling techniques. These simulations have provided insights into how the compound behaves within biological systems over time, including absorption, distribution, metabolism, and excretion (ADME) properties. Such data is crucial for optimizing drug design and ensuring that the compound reaches therapeutic levels efficiently while minimizing side effects.

In conclusion, N-(furan - 2 - ylmethyl - 4 - methyl - 1 , 3 - benzothiazol - 2 - amine) (CAS No: 1286728 - 09 - 3) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.